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Mechanism of Interaction: Cobimetinib is primarily eliminated via CYP3A4-mediated hepatic

metabolism in humans [1] [2]. Co-administration with drugs that affect CYP3A4 activity can

significantly alter cobimetinib's pharmacokinetics, leading to changes in systemic exposure that may

impact both efficacy and safety [1] [3].

Quantitative Effects of CYP3A4 Inhibitors and Inducers: The table below summarizes the effects

of various CYP3A4 modulators on cobimetinib exposure, based on physiologically based

pharmacokinetic (PBPK) modeling and clinical data [1] [3].

CYP3A4 Modulator
Effect on
Cobimetinib
Exposure (AUC)

Clinical Recommendation

Itraconazole (strong
inhibitor)

↑ 6.7-fold increase [3] Contraindicated. Avoid co-administration [3].

Erythromycin
(moderate inhibitor)

↑ 3 to 4-fold increase

(predicted) [1]

Avoid combination. If short-term (≤14 days) use of a

moderate inhibitor is unavoidable, reduce cobimetinib
dose to 20 mg [3] [4].
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CYP3A4 Modulator
Effect on
Cobimetinib
Exposure (AUC)

Clinical Recommendation

Diltiazem (moderate
inhibitor)

↑ 3 to 4-fold increase
(predicted) [1]

Avoid combination. If short-term (≤14 days) use of a
moderate inhibitor is unavoidable, reduce cobimetinib

dose to 20 mg [3] [4].

Fluvoxamine (weak
inhibitor)

No predicted change

[1]

Monitor for potential increased side effects.

Rifampicin (strong
inducer)

↓ 83% decrease

(predicted) [1]

Contraindicated. Avoid co-administration [3].

Efavirenz (moderate
inducer)

↓ 72% decrease

(predicted) [1]

Contraindicated. Avoid co-administration [3].

This metabolic relationship can be visualized in the following pathway diagram:
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Clinical Management and Dose Modifications
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Adherence to the following dosing guidelines is critical for patient safety when cobimetinib is used with

CYP3A4 modulators [3] [4]:

Strong and Moderate CYP3A4 Inhibitors: Concomitant use is not recommended. If short-term (≤14
days) use of a moderate inhibitor is unavoidable, reduce the cobimetinib dose from 60 mg to 20
mg once daily. After discontinuing the inhibitor, resume the previous cobimetinib dose [3] [4].
Strong and Moderate CYP3A4 Inducers: Concomitant use is contraindicated. Strong inducers can

reduce cobimetinib exposure by over 80%, severely compromising its efficacy [3].

Experimental and In Silico Evaluation Methods
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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